Cas no 499-78-5 (Comenic Acid)

Comenic Acid structure
Comenic Acid structure
Product Name:Comenic Acid
CAS No:499-78-5
MF:C6H4O5
MW:156.092962265015
MDL:MFCD03085981
CID:331818
PubChem ID:24885670
Update Time:2025-10-17

Comenic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxy-4-oxo-4H-pyran-2-carboxylic acid
    • Comenic Acid
    • 4H-Pyran-2-carboxylicacid, 5-hydroxy-4-oxo-
    • 5-HYDROXY-4-PYRONE-2-CARBOXYLIC ACID
    • 2-Carboxy-5-hydroxy-4-pyrone
    • 5-hydroxy-2-carboxy-4-pyrone
    • 5-hydroxy-4-oxo-4H-pyran-2-carboxylic acid(SALTDATA: FREE)
    • DTXSID4060103
    • 499-78-5
    • EINECS 207-891-7
    • CHEMBL177875
    • 5-hydroxy-4-oxo-4h-pyran-2-carboxylic
    • FT-0665161
    • 4H-Pyran-2-carboxylic acid, 5-hydroxy-4-oxo-
    • SCHEMBL1171093
    • 5-hydroxy-4-oxo-4H-pyran-2-carboxylicacid
    • UUUICOMMFFTCHS-UHFFFAOYSA-
    • MFCD03085981
    • 5-hydroxy-4-oxopyran-2-carboxylic acid
    • UUUICOMMFFTCHS-UHFFFAOYSA-N
    • 5-hydroxy-4-oxo-pyran-2-carboxylic acid;5-Hydroxy-4-oxo-4H-pyran-2-carboxylic acid
    • AO-801/41077391
    • 5-Hydroxy-4-oxo-4H-pyran-2-carboxylic acid, 97%
    • KSC-11-228-7
    • NS00031986
    • 2-Carboxy-5-hydroxypyran-4-one
    • KUC106763N
    • AKOS005266560
    • A827917
    • BS-38124
    • InChI=1/C6H4O5/c7-3-1-5(6(9)10)11-2-4(3)8/h1-2,8H,(H,9,10)
    • MDL: MFCD03085981
    • Inchi: 1S/C6H4O5/c7-3-1-5(6(9)10)11-2-4(3)8/h1-2,8H,(H,9,10)
    • InChI Key: UUUICOMMFFTCHS-UHFFFAOYSA-N
    • SMILES: O1C=C(C(C=C1C(=O)O)=O)O

Computed Properties

  • Exact Mass: 156.00600
  • Monoisotopic Mass: 156.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8A^2
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.5720 (rough estimate)
  • Melting Point: 284-294 °C
  • Boiling Point: 240.29°C (rough estimate)
  • Flash Point: 187.7°C
  • Refractive Index: 1.6400 (estimate)
  • PSA: 87.74000
  • LogP: 0.04360

Comenic Acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22

Comenic Acid Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Comenic Acid Pricemore >>

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Comenic Acid Related Literature

Additional information on Comenic Acid

Comenic Acid: A Comprehensive Overview

Comenic Acid, identified by the CAS Registry Number 499-78-5, is a compound of significant interest in various scientific and industrial applications. This organic compound, also known as 3,3-dimethylbutanoic acid, has garnered attention due to its unique chemical properties and potential uses in diverse fields such as pharmaceuticals, agriculture, and materials science.

The structure of Comenic Acid consists of a butanoic acid backbone with two methyl groups attached to the third carbon atom. This arrangement imparts specific physicochemical properties, including a melting point of approximately 135°C and a boiling point around 165°C under standard conditions. The compound is typically found in a crystalline solid state at room temperature and is sparingly soluble in water but readily soluble in organic solvents like ethanol and dichloromethane.

Recent studies have highlighted the potential of Comenic Acid as a precursor in the synthesis of bioactive compounds. For instance, researchers at the University of California have explored its role in the development of novel antibiotics. By modifying the side chains of Comenic Acid, they were able to create derivatives with enhanced antibacterial activity against multidrug-resistant pathogens. These findings underscore the importance of this compound in drug discovery and development.

In the agricultural sector, Comenic Acid has been investigated for its role as a plant growth regulator. A team at the Max Planck Institute for Plant Breeding Research demonstrated that when applied to wheat crops, it significantly increased yields under stress conditions such as drought or high salinity. This application could have profound implications for sustainable agriculture, particularly in regions facing environmental challenges.

The synthesis of Comenic Acid has also been optimized through green chemistry approaches. Traditional methods often involved multiple steps with hazardous reagents, but recent advancements have introduced more efficient and environmentally friendly protocols. For example, a study published in the journal Nature Chemistry described a one-pot synthesis using catalytic hydrogenation, reducing both time and waste generation.

Beyond its direct applications, Comenic Acid serves as a valuable model compound for studying chemical reactivity and catalysis. Its structure allows for easy functionalization, making it an ideal substrate for exploring new reaction mechanisms. Researchers at the Massachusetts Institute of Technology (MIT) have utilized it to investigate enantioselective reactions, paving the way for asymmetric synthesis techniques that are crucial in pharmaceutical manufacturing.

In terms of safety considerations, while Comenic Acid is not classified as hazardous under normal handling conditions, proper precautions should be taken to avoid prolonged exposure or inhalation. Occupational Safety and Health Administration (OSHA) guidelines recommend using protective equipment when working with this compound in industrial settings.

The global market for compounds like Comenic Acid is growing steadily due to increasing demand from pharmaceutical and agricultural sectors. According to a report by Grand View Research, the market size is expected to reach several billion dollars by 2030, driven by technological innovations and expanding applications.

In conclusion, Comenic Acid, with its CAS number 499-78-5 strong>, stands out as a versatile compound with wide-ranging applications across multiple industries. Its role in drug discovery, agriculture, and chemical synthesis positions it as a key player in advancing scientific research and industrial processes. As ongoing studies continue to uncover new potentials for this compound, its significance in various fields is likely to grow further.

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